Cas no 76128-00-2 (1,1'-Biphenyl, 4-[(4-methylphenyl)sulfonyl]-4'-nitro-)

• Product Name: 1,1'-Biphenyl, 4-[(4-methylphenyl)sulfonyl]-4'-nitro-
• CAS No: 76128-00-2
• MF: C₁₉H₁₅NO₄S
• MW: 353.39170384407
• CID: 538321
• PubChem ID: 1099209
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-[(4-methylphenyl)sulfonyl]-4'-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-[(4-methylphenyl)sulfonyl]-4'-nitro-
• 1-methyl-4-[4-(4-nitrophenyl)phenyl]sulfonylbenzene
• AKOS000727998
• Oprea1_685644
• 76128-00-2
• 4-(4-METHYLBENZENESULFONYL)-4'-NITRO-1,1'-BIPHENYL
• CBDivE_005610
• 4'-Nitro-4-(toluene-4-sulfonyl)-biphenyl
• DTXSID10360288
• 4-[(4-methylphenyl)sulfonyl]-4'-nitrobiphenyl
• SR-01000389187
• SR-01000389187-1
• Oprea1_297946
• Cambridge id 5210699

• Inchi： 1S/C19H15NO4S/c1-14-2-10-18(11-3-14)25(23,24)19-12-6-16(7-13-19)15-4-8-17(9-5-15)20(21)22/h2-13H,1H3
• InChI Key： QPYQFAWIPILFJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CC(C2C=CC(=CC=2)[N+](=O)[O-])=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.072179g/mol
• Monoisotopic Mass: 353.072179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• LogP: 4.7